molecular formula C30H37F2N3O B8284441 1-(4,4-Bis(4-fluorophenyl)butyl)-4-(2-hydroxy-3-phenylmethylaminopropyl)piperazine CAS No. 143759-64-2

1-(4,4-Bis(4-fluorophenyl)butyl)-4-(2-hydroxy-3-phenylmethylaminopropyl)piperazine

Cat. No.: B8284441
CAS No.: 143759-64-2
M. Wt: 493.6 g/mol
InChI Key: LWPSLBQTDYKNEJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4,4-Bis(4-fluorophenyl)butyl)-4-(2-hydroxy-3-phenylmethylaminopropyl)piperazine is a useful research compound. Its molecular formula is C30H37F2N3O and its molecular weight is 493.6 g/mol. The purity is usually 95%.
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Properties

CAS No.

143759-64-2

Molecular Formula

C30H37F2N3O

Molecular Weight

493.6 g/mol

IUPAC Name

1-(benzylamino)-3-[4-[4,4-bis(4-fluorophenyl)butyl]piperazin-1-yl]propan-2-ol

InChI

InChI=1S/C30H37F2N3O/c31-27-12-8-25(9-13-27)30(26-10-14-28(32)15-11-26)7-4-16-34-17-19-35(20-18-34)23-29(36)22-33-21-24-5-2-1-3-6-24/h1-3,5-6,8-15,29-30,33,36H,4,7,16-23H2

InChI Key

LWPSLBQTDYKNEJ-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCN1CCCC(C2=CC=C(C=C2)F)C3=CC=C(C=C3)F)CC(CNCC4=CC=CC=C4)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

3.86 g (0.01 mol) of 1-[4,4-bis(4-fluorophenyl)butyl]-4-(2,3-epoxypropyl)piperazine and 1 g (0.01 mol) of benzylamine were refluxed with heating together with 200 ml of DMF for 24 hours in the presence of a catalytic amount of an alkali such as potassium carbonate. DMF was distilled off under reduced pressure, and a residue was extracted with ethyl acetate. After washing with water and drying, the ethyl acetate was distilled off under reduced pressure to obtain 5 g of a crude subject compound of a viscous liquid. The obtained compound was refined by flush chromatography and fractional thin-layer chromatography with solvent mixtures of ethyl acetate--methanol and methylene chloride--methanol respectively to obtain 0.5 g of the subject compound in a viscous liquid state.
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200 mL
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Synthesis routes and methods II

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